2-(4-Acetamidophenoxy)-4-bromobenzoic acid

• CAS RN: 825649-81-8
• Molecular Formula: C15H12BrNO4
• Molecular Weight: 350.16 g/mol
• IUPAC Name: 2-(4-acetamidophenoxy)-4-bromobenzoic acid
• InChI: InChI=1S/C15H12BrNO4/c1-9(18)17-11-3-5-12(6-4-11)21-14-8-10(16)2-7-13(14)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key: TXNFRRKDQWBKHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC2=C(C=CC(=C2)Br)C(=O)O

Description

2-(4-Acetamidophenoxy)-4-bromobenzoic acid is a useful research compound. Its molecular formula is C15H12BrNO4 and its molecular weight is 350.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 2f (500 mg, 1.6 mmol) in 10 mL of THF was treated with acetyl chloride (0.15 mL, 2.08 mmol) and triethylamine (0.22 mL, 2.08 mmol). After stirring for 2.5 h the solid was collected. The filtrate was evaporated in vacuo to give 0.48 g of Compound 3f. MS m/z=331 (M+1).